Cas no 2703770-71-0 (3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid)

• Product Name: 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid
• CAS No: 2703770-71-0
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 6238845
• PubChem ID: 165945126
• Update Time: 2025-06-09

3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37081316
• 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid
• 2703770-71-0
• Z5297281321
• 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-1H-isoindol-5-yl]propanoic acid

• Inchi： 1S/C16H16N2O5/c19-13-5-4-12(15(22)17-13)18-8-10-3-1-9(2-6-14(20)21)7-11(10)16(18)23/h1,3,7,12H,2,4-6,8H2,(H,20,21)(H,17,19,22)
• InChI Key： ZKDYUEBTKRQDQH-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(CCC(=O)O)C=CC=2CN1C1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 104Ų

Additional information on 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid

Introduction to 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid (CAS No. 2703770-71-0)

3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid, identified by its CAS number 2703770-71-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid incorporates elements such as a piperidine ring, an isoindole moiety, and an ester-like functionality. These structural components are strategically positioned to interact with biological targets in a highly specific manner. The presence of the 2,6-dioxopiperidine moiety is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating effects that can modulate the compound's reactivity and binding affinity. This feature has been exploited in the design of novel pharmacophores aimed at addressing complex therapeutic challenges.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The structural features of 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid make it a promising candidate for such applications. Specifically, the isoindole ring system has been identified as a key pharmacophore in several drug candidates that exhibit potent activity against disease-related targets. The combination of this moiety with the piperidine scaffold suggests potential for both metabolic stability and favorable pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The flexibility inherent in its structure allows for modifications at multiple positions, enabling medicinal chemists to fine-tune its properties for specific biological endpoints. For instance, the carboxylic acid functionality at the propyl chain can be readily converted into various derivatives such as esters or amides, which can enhance solubility or improve target binding affinity. Additionally, the dioxopiperidine group provides a handle for further functionalization through chemical reactions such as nucleophilic substitution or condensation reactions.

The synthesis of 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the heterocyclic core and subsequent functional group interconversions to introduce the desired substituents. Advanced synthetic techniques, including transition-metal-catalyzed reactions and asymmetric synthesis methods, have been employed to achieve high yields and enantioselectivity where necessary. These methodologies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for preclinical and clinical studies.

From a biological perspective, 3-[2-(2,6-dioxopiperidin-3-yl)-3-oxyo-piperidine ring system has been implicated in various biological processes due to its ability to interact with enzymes and receptors. The isoindole moiety is particularly interesting because it mimics natural products that have demonstrated therapeutic efficacy in human diseases. Preclinical studies have begun to explore the potential of this compound as an inhibitor of enzymes involved in inflammatory pathways. Initial results suggest that it may exert anti-inflammatory effects by modulating key signaling cascades such as NFκB and MAPK.

The carboxylic acid group at the propyl chain offers another avenue for biological activity. In some cases, carboxylic acids have been shown to act as substrates or inhibitors of metabolic enzymes. This functionality could be exploited to develop compounds that interfere with disease-causing metabolic pathways or enhance the bioavailability of other therapeutic agents. Furthermore, the presence of multiple chiral centers in this molecule allows for the exploration of stereoisomers with different biological profiles—a critical consideration in drug development.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like 3-[2-(2-methylpyrrolidinone ring system has been used to predict binding affinities and optimize molecular properties using molecular docking simulations. These computational approaches have revealed that slight modifications around the core structure can significantly enhance target engagement while minimizing off-target effects. Such insights are invaluable for guiding synthetic efforts toward more effective drug candidates.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries designed through high-throughput screening methods. This versatility underscores its importance not only as a standalone entity but also as part of larger drug discovery programs aimed at addressing unmet medical needs.

In conclusion, 2703770 propanoic acid (CAS No.) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutics with significant biological potential, Its multifaceted nature—encompassing diverse functional groups, heterocyclic frameworks,and synthetic accessibility—makes it an attractive scaffold for further exploration by medicinal chemists, biologists,and pharmacologists alike, As research continues into its mechanismsof actionand therapeutic efficacy,this compound is poised to play an important rolein advancing our understandingof disease biologyand developing next-generation treatments.